2,6-Di-tert-butyl-4-[(2-hydroxyethyl)sulfanyl]phenol

• CAS No.: 55109-77-8
• Molecular Formula: C16H26O2S
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 2,6-ditert-butyl-4-(2-hydroxyethylsulfanyl)phenol
• InChI: InChI=1S/C16H26O2S/c1-15(2,3)12-9-11(19-8-7-17)10-13(14(12)18)16(4,5)6/h9-10,17-18H,7-8H2,1-6H3
• InChI Key: OAZQWQKKUXXSAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)SCCO

Description

2,6-Di-tert-butyl-4-[(2-hydroxyethyl)sulfanyl]phenol is a useful research compound. Its molecular formula is C16H26O2S and its molecular weight is 282.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Triethylamine (0.42 g, 0.0042 mole), 2-bromoethanol (0.52 g, 0.0044 mole) and the title compound of Example 2 (1.0 g, 0.0042 mole) were stirred in methylene chloride (50 ml) for 20 hours. The reaction was condensed and ethyl acetate (25 ml) added to the residue. After filtering the white solid the filtrate was concentrated and the product purified by chromatography on silica, m.p. ca. 66° C.

Synthesis routes and methods II

Procedure details

Using the equipment described in Example I, 2,6-ditertiary butyl-4-mercaptophenol (50 grams) was dissolved in 90 millimeters of ethanol (denatured alcohol) and 30 millimeters of benzene. A solution of 12 grams of KOH in 60 millimeters of ethanol was added under a nitrogen blanket. 2-Chloroethanol (19 grams) was slowly added dropwise at room temperature. The combination was reacted for three hours and then diluted with benzene and washed with water. The volatiles were then stripped off.